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For Researchers, Scientists, and Drug Development Professionals

Introduction

LabMol-301 is a potent small molecule inhibitor targeting two essential enzymes of the Zika
virus (ZIKV): the RNA-dependent RNA polymerase (NS5 RdRp) and the NS2B-NS3 protease
(NS2B-NS3pro).[1][2] This dual-inhibitory action makes LabMol-301 a valuable tool for
researchers studying ZIKV replication and a promising candidate for antiviral drug
development. These application notes provide detailed protocols for utilizing LabMol-301 in
enzymatic assays to determine its inhibitory activity against both viral targets.

Mechanism of Action

LabMol-301 exhibits a dual mechanism of action by inhibiting both the polymerase and
protease activities crucial for the Zika virus life cycle. It has been shown to inhibit NS5 RdRp
with a half-maximal inhibitory concentration (IC50) of 0.8 uM and the NS2B-NS3 protease with
an IC50 of 7.4 uM.[1][2] The inhibitory effect on the NS2B-NS3 protease is achieved through
interaction with an allosteric site on the enzyme.[1][2] Furthermore, LabMol-301 demonstrates
a cytoprotective effect against ZIKV-induced cell death, with a half-maximal effective
concentration (EC50) of 6.68 uM.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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